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Compound of Interest

Compound Name: C.l. Vat violet 1

Cat. No.: B1669113

An In-depth Technical Guide to the Generation and Properties of the Leuco Form of C.I. Vat
Violet 1

Introduction

C.l. Vat Violet 1, also known by trade names such as Vat Brilliant Violet 2R, is a high-
performance vat dye belonging to the anthraquinone chemical class.[1][2] Specifically, it is a
dichlorinated isoviolanthrone, identified by CAS Number 1324-55-6 and C.I. Number 60010.[1]
[3] Its molecular formula is C34H14Cl202.[1] Like all vat dyes, Vat Violet 1 is a water-insoluble
pigment in its commercial form.[4][5] Its utility in dyeing, particularly for cellulosic fibers like
cotton and linen, stems from its ability to be converted into a transient, water-soluble "leuco”
form.[1][4]

This conversion is the cornerstone of the vat dyeing process, enabling the dye to penetrate the
amorphous regions of the fiber.[2][6] Subsequent oxidation within the fiber regenerates the
original insoluble pigment, trapping it and resulting in excellent color fastness properties.[2][5]
This guide provides a detailed technical overview of the generation and critical properties of the
leuco form of Vat Violet 1 for researchers and professionals in dye chemistry and drug
development, where such chromophores can serve as model compounds.

Generation of the Leuco Form (Vatting)

The transformation of the insoluble Vat Violet 1 pigment into its soluble leuco form is a chemical
reduction process conducted under strongly alkaline conditions, commonly referred to as
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"vatting".[2][5] This process reduces the conjugated diketone system of the dye molecule to a
hydroquinone-like (or enol) structure, the alkali metal salt of which is water-soluble.[6][7]

Reaction Chemistry and Stoichiometry

The core reaction involves the reduction of the two carbonyl (C=0) groups in the
isoviolanthrone structure to hydroxyl (-OH) groups. In the presence of a strong alkali like
sodium hydroxide (NaOH), these hydroxyl groups are deprotonated to form sodium phenates (-
O~Na™), rendering the molecule soluble in water. The overall process can be represented as:

Dye-(C=0)2 (insoluble) + 2e~ + 2H* = Dye-(C-OH)z (Leuco, insoluble acid form)
Dye-(C-OH)2 + 2NaOH = Dye-(C-O~Na™)z2 (Leuco Salt, soluble) + 2H20

The most universally accepted reducing agent for this process is sodium dithionite (Na2S20a4),
often called sodium hydrosulfite or "hydrose".[8][9]

Key Process Parameters

Successful and efficient generation of the leuco form requires careful control of several
parameters:

e Reducing Agent: Sodium dithionite is standard. Alternative, more eco-friendly systems
involving ferrous sulfate, glucose, or electrochemical methods are under investigation.[9][10]

o Alkali: Sodium hydroxide is typically used to maintain a high pH (12-14), which is necessary
for the solubility of the leuco form and the stability of the reducing agent.[5]

o Temperature: For Vat Violet 1, which is classified as an "Indanthrene Normal" (IN) group dye,
a high vatting temperature of 50-60°C is required.[11][12]

o Redox Potential: Anthraquinone-class vat dyes require a strongly negative redox potential for
complete reduction, typically in the range of -800 mV to -1000 mV.[8][10] Monitoring the
redox potential (ORP) of the vatting bath is crucial for process control and reproducibility.[8]

Properties of Leuco-Vat Violet 1
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The physicochemical properties of the leuco form are distinct from the parent pigment and are
fundamental to its function in the dyeing process.

Physical and Chemical Properties

» Solubility: The primary characteristic of the leuco form is its solubility in the alkaline vatting
liquor.[4][5] The parent pigment is insoluble in water, ethanol, and acetone, but slightly
soluble in solvents like toluene, xylene, and chloroform.[1][3]

o Color: The color of the vat solution provides a visual indication of the reduction state. The
alkaline leuco form of Vat Violet 1 is blue.[1][3][11] If the solution is acidified, the soluble
sodium salt reverts to the sparingly soluble acid-leuco form, which is described as having a
red-light purple or red and green color.[1][11]

 Stability: The leuco form is highly sensitive to atmospheric oxygen.[2] Exposure to air will
rapidly oxidize it back to the insoluble parent pigment. This necessitates that the vatting and
dyeing processes be conducted with minimal exposure to air. The stability of the leuco
dyebath is good when the correct concentration of reducing agent and alkali is maintained.[8]

o Affinity: The leuco form of Vat Violet 1 exhibits high substantivity (affinity) for cellulosic fibers.
[3] This strong attraction drives the diffusion of the dye from the solution into the fiber
structure.

Quantitative Data Summary

While precise quantitative data for C.l. Vat Violet 1 is not widely available in open-literature, the
following tables summarize known properties and typical values for its dye class.

Table 1: Summary of Properties - C.I. Vat Violet 1 and its Leuco Form
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Property

C.l. Vat Violet 1 (Pigment

Leuco Form (Alkaline

Form) Solution)
C.l. Number 60010[1] N/A
CAS Number 1324-55-6[1] N/A

C34H14Cl202Naz (as sodium

Molecular Formula C34H14Cl202[1]

salt)

Puce / Blue-black powder[1]

[11] Blue solution[3][11]

Appearance

Solubility in Water Insoluble[3] Soluble[4]

Table 2: Quantitative Performance Data

Parameter Value | Range Notes

. . Typical for anthraquinone-
Required Redox Potential -800 mV to -1000 mV[10]

class vat dyes.

] Required for efficient
Vatting Temperature 50 - 60 °C[11] )
reduction.

Measured on a scale of 1-8,

Light Fastness (1/1 Depth) 6[3] h 8 is highest
where 8 is highest.

Measured on a scale of 1-5,

Washing Fastness (Staining) 4 -5[11] )
where 5 is best.

Experimental Protocols
Protocol 1: Laboratory-Scale Generation of Leuco-Vat
Violet 1 Solution

This protocol describes the preparation of a stock solution of the soluble leuco dye.

A. Reagents and Materials:
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C.l. Vat Violet 1 powder (C.l. 60010)

Sodium Hydroxide (NaOH), pellets or 50% solution

Sodium Dithionite (Na2S204), powder >85% purity

Deionized, deoxygenated water (prepared by boiling and cooling under N2)
Beaker or flask with magnetic stirring

Hot plate

Nitrogen (N2) gas line for blanketing

Thermometer
. Procedure:

Preparation of Vat Liquor: In a 250 mL beaker, add 100 mL of deoxygenated deionized water.
While stirring, carefully add 5.0 g of Sodium Hydroxide. Caution: The dissolution is
exothermic.

Dispersion of Dye: Add 2.0 g of C.I. Vat Violet 1 powder to the alkaline solution. Stir to
create a uniform dispersion. The dye will not dissolve at this stage.

Heating: Gently heat the dispersion to 55°C while maintaining continuous stirring. It is
advisable to blanket the surface of the liquid with a slow stream of nitrogen to minimize
premature oxidation of the reducing agent.

Reduction (Vatting): Once the temperature is stable at 55°C, slowly add 2.5 g of sodium
dithionite powder in small portions over 5 minutes.

Monitoring: Observe the color change of the solution. The initial slurry will transform into a
clear blue solution as the insoluble pigment is reduced to its soluble leuco form.[3][11]

Digestion: Maintain the temperature at 55-60°C and continue stirring under a nitrogen
blanket for an additional 15-20 minutes to ensure complete reduction.[11]
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e Final Product: The resulting blue solution is the leuco form of Vat Violet 1, ready for use in
dyeing experiments or further analysis. It should be used promptly or stored under an inert

atmosphere to prevent re-oxidation.

Visualizations

The following diagrams illustrate the core chemical transformation and the experimental
workflow for generating the leuco form of Vat Violet 1.
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Experimental Workflow for Leuco Dye Generation

Process Conditions

Start:
Vat Violet 1 Powder

Inert AtmosphereT Redox Potential: T f
(Insoluble)

(N2 Blanket) -800 to -1000 mV

Disperse dye in
alkaline water (NaOH)

'

Heat dispersion
to 50-60°C

'

Add reducing agent
(Sodium Dithionite)

'

Stir and digest
(15-20 min)

Result:
Stable Blue Solution
of Leuco Dye (Soluble)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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